Cas no 1133430-76-8 (1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine)

• Product Name: 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine
• CAS No: 1133430-76-8
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 1093542
• PubChem ID: 57621357
• Update Time: 2025-08-05

1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine
• 1-ethyl-6-methoxy-5-nitroindazol-3-amine
• 1-ethyl-6-methoxy-5-nitro-1H-indazol-3-ylamine
• 1133430-76-8
• QVTGEBBDZXUDPU-UHFFFAOYSA-N
• SCHEMBL3656511

• Inchi： 1S/C10H12N4O3/c1-3-13-7-5-9(17-2)8(14(15)16)4-6(7)10(11)12-13/h4-5H,3H2,1-2H3,(H2,11,12)
• InChI Key： QVTGEBBDZXUDPU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(N)=NN(CC)C=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.09094026g/mol
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.9Ų

Additional information on 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine

Introduction to 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine (CAS No. 1133430-76-8)

1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1133430-76-8, is a specialized organic compound belonging to the indazole family. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of an ethyl group, a methoxy group, and a nitro group on the indazole core suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The indazole scaffold is a well-documented motif in medicinal chemistry, known for its role in various bioactive molecules. Compounds containing indazole moieties have been explored for their potential applications in treating a range of diseases, including cancer, infectious diseases, and neurological disorders. The specific substitution pattern in 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine contributes to its unique chemical and pharmacological properties, which are being systematically studied to uncover new therapeutic opportunities.

In recent years, there has been a surge in interest regarding nitrogen-containing heterocycles due to their versatility in drug design. The nitro group in 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine not only introduces electrophilic reactivity but also influences the electronic properties of the molecule. This feature can be exploited to modulate interactions with biological targets, potentially leading to the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor or analog in the synthesis of more complex molecules. The structural flexibility of 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, the methoxy group can be further functionalized to introduce additional pharmacophores or improve metabolic stability.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising candidates for drug development. 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine has been subjected to virtual screening studies to assess its binding affinity to various protein targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation.

Furthermore, the synthesis of 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amine has been optimized to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the indazole core efficiently. These methodologies are critical for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

Biological evaluation of 1-Ethyl-6-methoxy-5-nitro-1H-indazol-3-amines has revealed intriguing interactions with cellular pathways relevant to human health. Researchers have observed that this compound can modulate signaling cascades involved in cell proliferation and apoptosis. Such findings underscore its potential as a lead compound for developing targeted therapies against disorders characterized by dysregulated cell growth.

The role of 1-Ethyl-6-methoxy-5-nitro-H-indazolines as intermediates in drug synthesis cannot be overstated. Their structural motifs are frequently incorporated into more complex molecules designed to enhance pharmacological efficacy and reduce side effects. The nitro group, in particular, serves as a versatile handle for further functionalization, allowing chemists to explore diverse chemical space.

In conclusion, 1-Ethyl-N-(6-methoxy-N'-nitroindazolin)-3-amines represent a class of compounds with significant therapeutic potential. Their unique structural features and biological activities make them valuable tools for drug discovery and development. As research continues to uncover new applications for these molecules, they are likely to play an increasingly important role in addressing unmet medical needs.